Cas no 1821716-03-3 (tert-butyl (1R,2R)-2-aminocyclopentane-1-carboxylate)

• Product Name: tert-butyl (1R,2R)-2-aminocyclopentane-1-carboxylate
• CAS No: 1821716-03-3
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD20720357
• CID: 5654579
• PubChem ID: 54334653
• Update Time: 2025-10-30

tert-butyl (1R,2R)-2-aminocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (1R,2R)-2-aminocyclopentane-1-carboxylate
• 1821716-03-3
• tert-butyl (1R,2R)-2-aminocyclopentane-1-carboxylate
• EN300-19729990
• EN300-27726839
• Cyclopentanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2R)-
• (1R, 2R)-2-Amino-cyclopentanecarboxylic acid tert-butyl ester

• MDL： MFCD20720357
• Inchi： 1S/C10H19NO2/c1-10(2,3)13-9(12)7-5-4-6-8(7)11/h7-8H,4-6,11H2,1-3H3/t7-,8-/m1/s1
• InChI Key： TUOXUKFPVXCENT-HTQZYQBOSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CCC[C@H]1N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.009±0.06 g/cm3(Predicted)
• Boiling Point: 240.3±33.0 °C(Predicted)
• pka: 10.05±0.40(Predicted)

Additional information on tert-butyl (1R,2R)-2-aminocyclopentane-1-carboxylate

Introduction to tert-butyl (1R,2R)-2-aminocyclopentane-1-carboxylate (CAS No. 1821716-03-3)

Tert-butyl (1R,2R)-2-aminocyclopentane-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1821716-03-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique stereochemistry and structural features, has garnered attention for its potential applications in drug discovery and development. The compound belongs to a class of molecules known as amino acid derivatives, specifically featuring a cyclopentane ring with an amine and a carboxylate group, further modified with a tert-butyl substituent. This structural motif not only imparts specific physicochemical properties but also opens up avenues for exploration in various biological assays and therapeutic interventions.

The stereochemistry of tert-butyl (1R,2R)-2-aminocyclopentane-1-carboxylate is particularly noteworthy, as the configuration at the two stereocenters (1R and 2R) plays a crucial role in determining its biological activity. In modern drug design, the precise control of stereochemistry is essential to achieving the desired pharmacological effects while minimizing adverse reactions. The presence of the (1R,2R) configuration suggests that this compound may exhibit specific interactions with biological targets, such as enzymes or receptors, which are highly sensitive to stereochemical differences. This aspect makes it a valuable scaffold for developing enantiopure or diastereomerically pure compounds with enhanced selectivity and efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have indicated that tert-butyl (1R,2R)-2-aminocyclopentane-1-carboxylate may interact with proteins through hydrogen bonding networks and hydrophobic interactions, leveraging its amine and carboxylate functionalities. The tert-butyl group, being hydrophobic in nature, could contribute to the compound's solubility profile and binding affinity in lipidic environments. These insights are derived from docking studies that simulate the compound's interaction with target proteins, providing a rational basis for further optimization.

In the realm of medicinal chemistry, derivatives of amino acid scaffolds are extensively studied due to their prevalence in natural products and their inherent biological activity. The cyclopentane ring in tert-butyl (1R,2R)-2-aminocyclopentane-1-carboxylate mimics the backbone of certain amino acids, making it a plausible candidate for modulating biological pathways associated with these molecules. For instance, modifications at the 1-position (carboxylate-substituted) and 2-position (amine-substituted) can influence enzyme inhibition or receptor activation. This flexibility allows chemists to fine-tune the properties of the compound for specific therapeutic applications.

One of the most promising areas where tert-butyl (1R,2R)-2-aminocyclopentane-1-carboxylate shows potential is in the development of chiral auxiliaries or ligands for asymmetric synthesis. Chiral drugs often exhibit superior pharmacological profiles compared to their racemic counterparts due to their interaction with chiral biological targets. The unique stereochemistry of this compound makes it an attractive candidate for designing chiral catalysts or resolving agents that can enhance enantioselectivity in synthetic processes. Such applications are particularly relevant in industries where enantiopure compounds are required for regulatory approval and market commercialization.

The synthesis of tert-butyl (1R,2R)-2-aminocyclopentane-1-carboxylate involves sophisticated organic transformations that highlight its synthetic accessibility while maintaining high stereochemical fidelity. Key synthetic strategies include cyclopropanation followed by ring-opening reactions to establish the desired stereocenters. Additionally, protecting group strategies may be employed to ensure regioselective functionalization at critical sites. Recent methodologies employing transition metal catalysis have further streamlined these processes, enabling more efficient routes to complex stereogenic centers.

From a pharmacological perspective, preliminary studies on tert-butyl (1R,2R)-2-aminocyclopentane-1-carboxylate have suggested potential activities in modulating neurotransmitter systems or enzyme cascades relevant to neurological disorders. The amine functionality can serve as a hydrogen bond acceptor or participate in salt bridge interactions with biomolecules, while the carboxylate group can engage in anionic interactions with positively charged residues on target proteins. These features make it a compelling candidate for further investigation in hit-to-lead optimization programs targeting diseases such as Alzheimer's or Parkinson's.

The physicochemical properties of tert-butyl (1R,2R)-2-aminocyclopentane-1-carboxylate, including solubility, stability, and metabolic profiles, are critical factors that determine its suitability for pharmaceutical development. Experimental data indicate that this compound exhibits moderate solubility in aqueous buffers due to the presence of polar functional groups like the amine and carboxylate moieties. However, its hydrophobic nature is enhanced by the tert-butyl substituent, which may influence membrane permeability and biodistribution upon administration. Understanding these properties is essential for formulating appropriate drug delivery systems that maximize bioavailability and therapeutic efficacy.

In conclusion,tert-butyl (1R,2R)-2-aminocyclopentane-1-carboxylate represents a structurally intriguing molecule with significant potential in pharmaceutical research and development. Its unique stereochemistry,amine/carboxylate functionalization, and incorporation of a tert-butyl group make it a versatile scaffold for designing novel bioactive compounds. With ongoing advancements in synthetic methodologies and computational biology,this compound holds promise as a building block for future therapeutics targeting diverse diseases, including neurological disorders,where precise molecular interactions are paramount for therapeutic success.